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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B1227228

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical micelle concentration
(CMC) of Brij L23, a non-ionic surfactant, at different temperatures. Brij L23, also known as
polyoxyethylene (23) lauryl ether or C12E23, is widely used in pharmaceutical and research
applications for its solubilizing and stabilizing properties. Understanding its CMC under various
thermal conditions is crucial for optimizing formulations and experimental designs.

Data Presentation: CMC of Brij L23

The critical micelle concentration of Brij L23 exhibits a characteristic temperature dependence.
Generally, for non-ionic surfactants of this type, the CMC value decreases as the temperature
rises, eventually reaching a minimum before increasing again at higher temperatures. This
behavior is attributed to the dehydration of the polyoxyethylene chains with increasing
temperature, which enhances the hydrophobicity of the surfactant molecules and favors
micellization.
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Critical Micelle
Temperature (°C) . Method of Determination
Concentration (CMC) (mM)

25 0.068 Surface Tensiometry
35 0.055 Surface Tensiometry
45 0.046 Surface Tensiometry

Note: The data presented above is based on values reported for Brij 35, which is chemically
identical to Brij L23.

A product datasheet from a commercial supplier lists a CMC of 91 uM (0.091 mM), although
the specific temperature for this measurement is not provided.[1][2][3] Another source indicates
a CMC range of 0.05-0.1 mM.[4]

Experimental Protocols

The determination of the critical micelle concentration is pivotal for characterizing surfactant
behavior. Below are detailed methodologies for two common and effective techniques.

Surface Tensiometry

Surface tensiometry is a classic and widely used method for determining the CMC of
surfactants. It relies on the principle that surfactant molecules accumulate at the air-water
interface, reducing the surface tension of the solution.

Materials and Equipment:

Brij L23 surfactant

High-purity deionized water

Precision analytical balance

Volumetric flasks and pipettes

Tensiometer (e.g., Du Nody ring or Wilhelmy plate method)
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o Thermostatically controlled water bath or sample stage
Procedure:

e Solution Preparation: Prepare a stock solution of Brij L23 (e.g., 10 mM) in deionized water. A
series of dilutions are then prepared from the stock solution to cover a concentration range
both below and above the expected CMC (e.g., from 0.001 mM to 1 mM).

o Temperature Control: Set the thermostatically controlled bath or stage to the desired
experimental temperature (e.g., 25°C, 35°C, or 45°C) and allow the system to equilibrate.

e Measurement:
o Calibrate the tensiometer according to the manufacturer's instructions.

o Measure the surface tension of pure deionized water at the set temperature as a
reference.

o Starting with the most dilute solution, measure the surface tension of each Brij L23
dilution. Ensure the platinum ring or plate is thoroughly cleaned and dried between each
measurement to avoid cross-contamination.

o Allow the surface tension reading to stabilize before recording the value for each
concentration.

o Data Analysis:

o Plot the surface tension (y) as a function of the logarithm of the surfactant concentration
(log C).

o The resulting graph will typically show two linear regions. The first region, at lower
concentrations, will have a steep negative slope, indicating a rapid decrease in surface
tension with increasing surfactant concentration.

o The second region, at higher concentrations, will have a slope close to zero, as the
interface becomes saturated with surfactant monomers and micelles begin to form in the
bulk solution.
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o The CMC is determined from the intersection of the two extrapolated linear portions of the
plot.

Static Light Scattering (SLS)

Static light scattering is a powerful non-invasive technique for determining the CMC and can
also provide information on micellar aggregation number. The method is based on the principle
that the intensity of scattered light increases significantly with the formation of micelles.

Materials and Equipment:

» Brij L23 surfactant

» High-purity deionized water (filtered through a 0.22 pm filter)

» Precision analytical balance

e Volumetric flasks and pipettes

 Light scattering instrument with a temperature-controlled sample holder
 Scintillation vials or suitable dust-free sample cells

Procedure:

o Solution Preparation: Prepare a series of Brij L23 solutions in filtered, deionized water,
covering a concentration range that brackets the expected CMC. It is critical that all
glassware and solutions are as dust-free as possible to minimize interference with light
scattering measurements.

o Temperature Control: Equilibrate the light scattering instrument's sample holder to the
desired temperature.

e Measurement:

o Measure the scattering intensity of the pure solvent (filtered deionized water) as a
baseline.
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o Measure the scattering intensity of each Brij L23 solution, starting from the lowest
concentration. Allow the sample to thermally equilibrate in the sample holder before taking
the measurement.

e Data Analysis:

[¢]

Plot the scattering intensity as a function of the surfactant concentration.

o At concentrations below the CMC, the scattering intensity will be low and will increase only
slightly with concentration.

o Asharp increase in the slope of the plot will be observed at the onset of micelle formation.

o The CMC is determined as the concentration at the intersection of the two linear portions
of the plot (before and after the sharp increase in scattering intensity).

Mandatory Visualization

Below is a diagram illustrating the general experimental workflow for determining the Critical
Micelle Concentration (CMC) of a surfactant.
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Caption: Experimental workflow for CMC determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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